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OMRI Certification and Organic Compliance

Ammonium nonanoate is accepted for use in organic production systems. Key compliance details are

summarized below.

Aspect Details

OMRI Status [1] OMRI Listed

USDA NOP
Compliance [1]

Approved for use in organic farming.

Substance Origin [2]

[1] [3]

Natural (Non-synthetic). Derived from nonanoic acid (pelargonic acid), a fatty

acid found in various plants and animal products.

General Use Nonsystemic, broad-spectrum contact herbicide for weed suppression and

control [2] [3].

Mechanism of Action and Key Characteristics

As a contact herbicide, ammonium nonanoate's action is physical and rapid.
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Mode of Action: It is a contact herbicide that disrupts plant cell membranes upon foliar contact,

causing rapid cell desiccation and tissue collapse (visible within hours) [1] [3] [4]. It is non-systemic
and has no soil activity [2] [4].

Key Characteristics: It is valued for being biodegradable, with a short environmental persistence of
typically a few days, and is considered non-toxic to birds and mammals [1].

The mechanism is a direct physical process, which differs from systemic herbicides that involve complex

biochemical pathways. The diagram below illustrates this contact-action workflow.
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Experimental Data and Performance Comparison

The following table summarizes efficacy data from a field study on weed control, illustrating the relationship

between application parameters and effectiveness [5].
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Herbicide Rate
(kg·ha⁻¹ a.i.)

Application Volume
(L·ha⁻¹)

Observed Efficacy & Notes

7.2 kg·ha⁻¹ 164, 327, 654 L·ha⁻¹ Evaluated weed control efficacy on endemic populations;

higher volumes likely improve coverage [5].

10.8 kg·ha⁻¹ 164, 327, 654 L·ha⁻¹ Higher rate may improve control; complete coverage is

critical for efficacy [5].

A separate study in organic Vidalia onion production tested ammonium nonanoate at 4%, 6%, 8%, and

10% concentrations against cool-season weeds [5]. The key findings were:

4% and 6% solutions did not provide adequate weed control and resulted in reduced onion yields.
8% and 10% solutions controlled cutleaf evening-primrose and lesser swinecress as effectively as

the standard organic herbicide d-limonene (14%).
Despite this level of control, the yield protection was inconsistent, leading researchers to conclude

there was no advantage to using it over cultivation alone for cool-season weeds in that specific crop
system [5].

Application Guidelines and Precautions

Best Practices: For best results, ensure thorough and uniform wetting of target plants [4]. Apply in
warm, dry weather for fastest activity [4].

Safety Precautions: Despite its favorable environmental profile, ammonium nonanoate can cause
substantial but temporary eye injury and skin irritation [4]. Users must wear required personal

protective equipment (PPE) including coveralls, chemical-resistant gloves, footwear, and protective
eyewear [4]. Observe a 12-hour Restricted Entry Interval (REI) after application [4].

Research Summary

For researchers and scientists, the key points are:

Ammonium nonanoate is an OMRI-listed, organic-compliant contact herbicide.

Its efficacy is highly dependent on complete coverage and appropriate application rates.
It functions through a physical mode of action (membrane disruption) rather than a biochemical

pathway.

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://scispace.com/topics/ammonium-nonanoate-27e4my0i
https://scispace.com/topics/ammonium-nonanoate-27e4my0i
https://www.smolecule.com/products/s696831?utm_src=pdf-body
https://scispace.com/topics/ammonium-nonanoate-27e4my0i
https://scispace.com/topics/ammonium-nonanoate-27e4my0i
https://content.ces.ncsu.edu/scythe-axxe
https://content.ces.ncsu.edu/scythe-axxe
https://www.smolecule.com/products/s696831?utm_src=pdf-body
https://content.ces.ncsu.edu/scythe-axxe
https://content.ces.ncsu.edu/scythe-axxe
https://content.ces.ncsu.edu/scythe-axxe
https://www.smolecule.com/products/s696831?utm_src=pdf-body
https://www.smolecule.com/products/s696831?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Performance is context-dependent and may not surpass other methods like mechanical cultivation

in all cropping systems.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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